Cas no 681-84-5 (Tetramethoxysilane)

Tetramethoxysilane Properties
Names and Identifiers
-
- Tetramethyl orthosilicate
- Tetramethoxysilanecolorlessliq
- Methyl silicate
- DYNASIL M
- Tetramethoxysilane
- Silicon tetramethoxide
- Methyl silicate 51
- Tetramethyl silicate
- methyl orthosilicate
- O-METHYLSILICATE
- orthosilicic acid tetramethyl ester
- SILICATE,METHYL
- Tetraethoxysilane
- Tetramethosysilan
- tetramethoxy-silan
- tetramethoxy-silane
- tl190
- TMOS
- Tetramethyl orthosilicate,98%
- TETRAMETHOXYSILANE, 99+%
- TETRAMETHOXYSILANE, 97%
- Si(OMe)4
- Si(OCH3)4
- Silicic acid, tetramethyl ester
- tetramethoxy silane
- HSDB 5511
- AKOS015902512
- UN 2606
- A836042
- T0588
- 19D35VPL66
- J-524888
- Tox21_200780
- NS00041977
- Tetra-methyl orthosilicate
- TETRAMETHYL SILICATE [HSDB]
- Silicic acid, methyl ester of ortho-
- MSP 150
- SIT 7510.0
- NSC67383
- MFCD00008341
- M-Silicate 51
- UN2606
- Tetramethyl orthosilicate, >=99%
- tetramethylortho-silicate
- DTXCID207291
- Methyl Silicate 39
- Silane, tetramethoxy-
- tetramethylortho silicate
- Tetramethyl orthosilicate, purum, >=98.0% (GC)
- Tetramethyl orthosilicate, deposition grade, >=98%, >=99.9% trace metals basis
- TSL 8114
- EC 211-656-4
- Silicic acid (H4SiO4), tetramethyl ester
- TETRAMETHYL ESTER SILICATE
- WLN: 1O-SI-O1&O1&O1
- AI3-11596
- EINECS 211-656-4
- Methyl silicate ((CH3)4SiO4)
- DTXSID3027291
- TL 190
- CHEMBL3183859
- NCGC00258334-01
- Tetramethyl orthosilicate, puriss., >=99.0% (GC)
- Tetramethyl orthosilicate, 98%
- Q377159
- s15925
- NSC 67383
- UNII-19D35VPL66
- Methyl silicate, ((MeO)4Si)
- LS-13029
- F0001-1787
- 681-84-5
- CAS-681-84-5
- Methyl orthosilicate [UN2606] [Poison]
- Methyl silicate 56
- Methyl silicate 28
- Tetramethylsilikat
- Methyl silicate ((MeO)4Si)
- SCHEMBL17814
- Tetramethylsilikat [Czech]
- NCGC00248830-01
- tetramethylorthosilicate
- NSC-67383
- EN300-395310
-
- MDL: MFCD00008341
- InChIKey: LFQCEHFDDXELDD-UHFFFAOYSA-N
- Inchi: 1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
- SMILES: CO[Si](OC)(OC)OC
- BRN: 1699658
Computed Properties
- Exact Mass: 152.05000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 152.05048539g/mol
- Heavy Atom Count: 9
- Complexity: 55.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- LogP: 0.00760
- PSA: 36.92000
- Refractive Index: 1.367-1.37
- Water Partition Coefficient: hydrolysis
- Boiling Point: 122°C
- Melting Point: -2 ºC
- Vapor Pressure: 3.35 psi ( 20 °C)
- Flash Point: 26 ºC
- FEMA: 3185 | METHYLATED SILICA
- Solubility: Miscible with ethanol and organic solvents. Immiscible with water.
- Color/Form: Colorless liquid with special smell and easy to deliquescence. [1]
- Solubility: Insoluble in water, miscible in most organic solvents. [9]
- Sensitiveness: Moisture Sensitive
- Density: 1.023
Tetramethoxysilane Security Information
-
Symbol:
- RTECS:VV9800000
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S16-S26-S36/37/39-S45-S28A
- Packing Group:I
- Packing Group:I
- Risk Phrases:R10; R26; R37/38; R41
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2606 6.1/PG 1
- Hazard Statement: H226,H315,H318,H330,H335
- Warning Statement: P260,P280,P284,P305+P351+P338,P310
- Prompt:dangerous
- Storage Condition:Argon filled storage
- PackingGroup:I
- Risk Phrases: R10;R26;R37/38;R41
- Signal Word:Danger
- TSCA:Yes
- Explosive Limit:0.88-23.8%(V)
- HazardClass:6.1
- FLUKA BRAND F CODES:10-21
Tetramethoxysilane Customs Data
- HS CODE:29209085
- Customs Data:
China Customs Code:
2920909090Overview:
2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Tetramethoxysilane Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB111410-25 ml |
Tetramethoxysilane, 98%; . |
681-84-5 | 98% | 25ml |
€10.80 | 2022-03-25 | |
Life Chemicals | F0001-1787-0.25g |
Tetramethoxysilane |
681-84-5 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
TRC | T303715-5g |
Tetramethyl Orthosilicate |
681-84-5 | 5g |
$ 55.00 | 2022-06-02 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L09716-25g |
Tetramethoxysilane, 98% |
681-84-5 | 98% | 25g |
¥134.00 | 2023-03-16 | |
BAI LING WEI Technology Co., Ltd. | T0588-500G |
Tetramethyl Orthosilicate |
681-84-5 | 99.0%(GC) | 500G |
¥ 1390 | 2022-04-26 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T110592-100g |
Tetramethoxysilane |
681-84-5 | 98% | 100g |
¥80.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T37300-100g |
Tetramethyl orthosilicate |
681-84-5 | 100g |
¥118.0 | 2021-09-07 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T819504-2.5kg |
Tetramethoxysilane |
681-84-5 | 98% | 2.5kg |
¥853.00 | 2022-08-31 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | T0588-100g |
Tetramethoxysilane |
681-84-5 | 99.0%(GC) | 100g |
¥430.0 | 2022-06-10 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001048-100g |
Tetramethoxysilane |
681-84-5 | 98% | 100g |
¥77 | 2024-05-22 |
Tetramethoxysilane Suppliers
Tetramethoxysilane Related Literature
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Sanjayan C. G.,M. S. Jyothi,R. Geetha Balakrishna J. Mater. Chem. C 2022 10 6935
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Zhengfei Chen,Tamar L. Greaves,Rachel A. Caruso,Calum J. Drummond J. Mater. Chem. 2012 22 10069
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Robert Johnston,Snezna Rogelj,Jason C. Harper,Michaelann Tartis J. Mater. Chem. B 2015 3 1032
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Cristina Fernandez-Martin,Stephen J. Roser,Karen J. Edler J. Mater. Chem. 2008 18 1222
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Martin von der Lehr,Rüdiger Ellinghaus,Bernd M. Smarsly New J. Chem. 2016 40 4455
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Ling-yu Zhao,Jia-jun Fei,Hong-zhen Lian,Li Mao,Xiao-bing Cui J. Anal. At. Spectrom. 2019 34 1693
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Alexander Ott,Simone Rogg,Stefan Lauterbach,Hans-Joachim Kleebe,Christian Hess,Gabriela Mera Dalton Trans. 2020 49 7144
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Gustavo C. S. de Souza,David S. M. Ribeiro,S. Sofia M. Rodrigues,Ana Paula S. Paim,André F. Lavorante,Valdinete L. da Silva,Jo?o L. M. Santos,Alberto N. Araújo,Maria Concei??o B. S. M. Montenegro RSC Adv. 2016 6 8563
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Fei Zhang,Zhi-Feng Shi,Zhuang-Zhuang Ma,Ying Li,Sen Li,Di Wu,Ting-Ting Xu,Xin-Jian Li,Chong-Xin Shan,Guo-Tong Du Nanoscale 2018 10 20131
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Meng Li,Xiao Zhang,Ping Yang Nanoscale 2021 13 3860
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